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Introduction

Rapamycin, also known as Sirolimus, is a macrolide compound first discovered as an
antifungal agent and later identified as a potent inhibitor of the mechanistic Target of
Rapamycin (mTOR).[1][2] The mTOR signaling pathway is a crucial regulator of cell growth,
proliferation, metabolism, and survival.[1] Due to its central role in cellular processes,
rapamycin and its analogs (rapalogs) are extensively studied in preclinical mouse models for
their potential therapeutic effects in aging, cancer, metabolic disorders, and immune
modulation.[3][4]

These application notes provide detailed protocols for the preparation and administration of
rapamycin in mice, along with a summary of dosages and observed effects to guide
researchers in their experimental design.
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Table 1: Rapamycin Dosage and Administration in
Mouse Models

Administration
Route

Dosage Range

Dosing
Frequency

Vehicle/[Formul
ation

Observed
Effects &
Notes

Intraperitoneal

(IP)

0.25 - 8 mg/kg

Daily, every other
day, or 3 times a

week

10% PEG400,
10% Tween 80 in
ddH20

Extends lifespan,
improves cardiac
function in
diabetic mice,
and modulates
immune
responses.[5][6]
Higher doses
may lead to
reduced weight

gain.[3]

Oral (in diet)

14 - 378 ppm

Continuous

Microencapsulat

ed in food

Dose-dependent
increase in
lifespan.[7][8] 14
ppm is a
common dose for
lifespan studies,
though higher
doses may be
needed for

systemic effects.

[3](8]

Oral (gavage)

2 - 8 mg/kg

Daily

Not specified

Achieves dose-
dependent

serum levels.[9]

Aerosol

(inhalation)

0.1 - 10 mg/kg

3 times a week

for 6 weeks

Not specified

No observed
toxicity at tested
doses in one
study.[10]
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ble 2: PI Kinetics of

Key Pharmacokinetic

Administration Route Dose
Parameters
Half-life: 2.1 - 4.8 h (dose-
Intravenous (1V) (prodrug) 10 - 100 mg/kg
dependent)[11]
o Blood levels: ~37.3 ng/mL;
Oral (in diet) 14 ppm
Colon levels: ~303.5 ppb[12]
o Blood levels: ~170.2 ng/mL;
Oral (in diet) 42 ppm
Colon levels: ~687.3 ppb[12]
Serum levels are dose-
Oral (gavage) 2 - 8 mg/kg

dependent.[9]

Signaling Pathway

Rapamycin's primary mechanism of action is the inhibition of the mTORC1 complex. It
achieves this by forming a complex with the intracellular receptor FKBP12, which then binds to
the FRB domain of mTOR, inhibiting its kinase activity.[1] This leads to downstream effects on
protein synthesis, cell growth, and autophagy.
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Caption: The mTOR Signaling Pathway and Inhibition by Rapamycin.
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Experimental Protocols
Protocol 1: Intraperitoneal (IP) Injection of Rapamycin

This protocol details the preparation and administration of rapamycin via intraperitoneal
injection, a common method for ensuring accurate dosing.

Materials:

o Rapamycin powder

» 100% Ethanol

e Polyethylene glycol 400 (PEG400)

o Tween 80 (Polysorbate 80)

 Sterile double-distilled water (ddH20O) or saline
 Sterile microcentrifuge tubes

» Sterile syringes and needles (e.g., 27-30 gauge)
e 0.22 pum syringe filter

Procedure:

e Stock Solution Preparation (50 mg/mL):

o Dissolve 100 mg of rapamycin powder in 2 mL of 100% ethanol to create a 50 mg/mL
stock solution.[13]

o Aliquot the stock solution into sterile microcentrifuge tubes and store at -80°C for long-
term storage.[13]

e Vehicle Preparation (10% PEG400, 10% Tween 80):

o To prepare 10 mL of vehicle, mix 1 mL of PEG400, 1 mL of Tween 80, and 8 mL of sterile
ddH20.[6]
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o Mix gently to avoid foaming.

e Working Solution Preparation (e.g., 1 mg/mL):

o To prepare 10 mL of a 1 mg/mL rapamycin working solution, mix 5 mL of 10% PEG400, 5
mL of 10% Tween 80, and 200 uL of the 50 mg/mL rapamycin stock solution.[13]

o Vortex the solution until it is clear and homogenous.
o Sterile-filter the final working solution using a 0.22 pum syringe filter.[13]

o Prepare a vehicle control solution by mixing 5 mL of 10% PEG400 and 5 mL of 10%
Tween 80 with 200 pL of 100% ethanol.

e Administration:
o Bring the working solution and vehicle control to room temperature before injection.

o Weigh each mouse to determine the correct injection volume. For a 6 mg/kg dose in a 25¢g
mouse, the required dose is 0.15 mg. Using a 1 mg/mL working solution, the injection
volume would be 150 pL.

o Administer the calculated volume via intraperitoneal injection.

Protocol 2: Oral Administration of Rapamycin in Diet

This protocol describes the preparation of a diet containing microencapsulated rapamycin for
continuous oral administration.

Materials:

Microencapsulated rapamycin

Powdered or pelleted rodent chow

Food mixer

Control microcapsules (optional)
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Procedure:
e Dose Calculation:

o Determine the desired dose in parts per million (ppm). For example, 14 ppm is equivalent
to 14 mg of rapamycin per kg of food.[12]

o Calculate the total amount of rapamycin needed for the prepared batch of chow.
e Diet Preparation:

o Thoroughly mix the calculated amount of microencapsulated rapamycin with the powdered
or pelleted rodent chow using a food mixer to ensure a homogenous distribution.[3]

o Prepare a control diet by mixing the chow with empty microcapsules or the vehicle used
for microencapsulation.

o Administration:

o Provide the rapamycin-containing diet and the control diet to the respective animal groups
ad libitum.

o Monitor food intake and body weight regularly to assess drug consumption and the
general health of the animals.

Experimental Workflow

The following diagram illustrates a general workflow for a typical in vivo study investigating the
effects of rapamycin in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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